Cas no 56599-94-1 (1-Bromo-8-heptadecyne)

• Product Name: 1-Bromo-8-heptadecyne
• CAS No: 56599-94-1
• MF: C₁₇H₃₁Br
• MW: 315.332044839859
• CID: 2161087
• PubChem ID: 534630
• Update Time: 2025-04-21

1-Bromo-8-heptadecyne Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-8-heptadecyne
• 56599-94-1
• 1-Bromo-8-heptadecyne #
• QDPIZPHHFDGCKO-UHFFFAOYSA-N
• 8-Heptadecyne, 1-bromo-
• DB-250367

• Inchi： 1S/C17H31Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h2-8,11-17H2,1H3
• InChI Key： QDPIZPHHFDGCKO-UHFFFAOYSA-N
• SMILES： BrCCCCCCCC#CCCCCCCCC

Computed Properties

• Exact Mass: 314.16091Da
• Monoisotopic Mass: 314.16091Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 0Ų